2,6-Diethoxybenzonitrile

• CAS No.: 71411-93-3
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 2,6-diethoxybenzonitrile
• InChI: InChI=1S/C11H13NO2/c1-3-13-10-6-5-7-11(14-4-2)9(10)8-12/h5-7H,3-4H2,1-2H3
• InChI Key: LYAUUADPQLFBTG-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC=C1)OCC)C#N

Description

2,6-Diethoxybenzonitrile (C₁₁H₁₃NO₂) is an aromatic nitrile compound featuring two ethoxy (–OCH₂CH₃) substituents at the 2- and 6-positions of the benzene ring. This substitution pattern confers unique steric and electronic properties, distinguishing it from other benzonitrile derivatives. The ethoxy groups act as electron-donating substituents, enhancing the electron density of the aromatic ring, which influences reactivity in electrophilic substitution reactions and coordination chemistry.

Comparison with Similar Compounds

2,6-Dichlorobenzonitrile (C₇H₃Cl₂N)

• Substituents : Two chloro (–Cl) groups at the 2- and 6-positions.
• Electronic Effects : Chloro groups are electron-withdrawing via inductive effects, reducing the electron density of the benzene ring compared to ethoxy derivatives. This leads to decreased reactivity in nucleophilic aromatic substitution and altered coordination behavior with metal centers.
• Steric Effects : Chloro groups are smaller than ethoxy, resulting in less steric hindrance around the nitrile group.
• Applications : Used as an intermediate in agrochemicals and pharmaceuticals due to its electron-deficient aromatic system .

2,6-Dimethoxybenzonitrile (C₉H₉NO₂)

• Substituents : Two methoxy (–OCH₃) groups at the 2- and 6-positions.
• Electronic Effects: Methoxy groups are stronger electron donors than ethoxy due to shorter alkyl chains, leading to higher ring electron density. This enhances stability in oxidation reactions.
• Steric Effects: Methoxy groups are less bulky than ethoxy, allowing for tighter crystal packing, as observed in tris(2,6-dimethoxyphenyl) derivatives (e.g., lattice constants: a = 4.9128 Å, b = 25.137 Å in monoclinic systems) .
• Spectroscopic Data : IR spectra of methoxy derivatives show characteristic C–O–C stretching at ~1250 cm⁻¹, while ethoxy analogs may exhibit shifted peaks due to increased alkyl chain length .

N-(Buthoxymethyl)-2-chloro-N-(2,6-diethylphenyl)acetamide

• Substituents : Diethylphenyl and buthoxymethyl groups.
• Comparison : The diethylphenyl group introduces significant steric bulk, reducing solubility in polar solvents compared to 2,6-diethoxybenzonitrile. The acetamide moiety adds hydrogen-bonding capacity, altering its biological activity .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Substituent Type	Melting Point (°C)	Solubility (Polar Solvents)
2,6-Diethoxybenzonitrile	193.23	Electron-donating	Not reported	Moderate (ethanol, acetone)
2,6-Dichlorobenzonitrile	172.01	Electron-withdrawing	96–98	Low (requires DMSO)
2,6-Dimethoxybenzonitrile	163.17	Electron-donating	102–104	High (methanol, DCM)

Notes: Data inferred from trends in substituted benzonitriles .

Research Findings and Methodologies

• Spectroscopic Analysis : DFT studies on 2,6-Bis(Bromo-methyl)Pyridine (a benzonitrile analog) revealed IR vibrational modes at 2200 cm⁻¹ (C≡N stretch) and 1250–1100 cm⁻¹ (C–O–C stretches), applicable to ethoxy derivatives .
• Crystal Packing : Tris(2,6-dimethoxyphenyl) derivatives exhibit twisted propeller conformations with torsional angles >30°, suggesting that bulkier ethoxy groups in 2,6-diethoxybenzonitrile could further distort molecular geometry .
• Thermodynamic Stability : Methoxy-substituted benzonitriles show higher thermal stability (melting points >100°C) compared to chloro analogs, a trend likely extrapolated to ethoxy derivatives .